Cas no 1347116-16-8 (1-(2-amino-1,3-oxazol-5-yl)naphthalen-2-ol)

• Product Name: 1-(2-amino-1,3-oxazol-5-yl)naphthalen-2-ol
• CAS No: 1347116-16-8
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 6540410
• PubChem ID: 60027529
• Update Time: 2025-07-20

1-(2-amino-1,3-oxazol-5-yl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-1,3-oxazol-5-yl)naphthalen-2-ol
• 2-Naphthalenol, 1-(2-amino-5-oxazolyl)-

• Inchi： 1S/C13H10N2O2/c14-13-15-7-11(17-13)12-9-4-2-1-3-8(9)5-6-10(12)16/h1-7,16H,(H2,14,15)
• InChI Key： CJGCTDBRXYWKLJ-UHFFFAOYSA-N
• SMILES： C1(C2OC(N)=NC=2)=C2C(C=CC=C2)=CC=C1O

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 443.1±37.0 °C(Predicted)
• pka: 8.27±0.50(Predicted)

Additional information on 1-(2-amino-1,3-oxazol-5-yl)naphthalen-2-ol

Comprehensive Overview of 1-(2-amino-1,3-oxazol-5-yl)naphthalen-2-ol (CAS No. 1347116-16-8)

1-(2-amino-1,3-oxazol-5-yl)naphthalen-2-ol, with the CAS number 1347116-16-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a naphthalene core with an amino-oxazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, fluorescence probes, and organic electronics due to its photophysical properties and binding affinity.

The growing demand for heterocyclic compounds like 1-(2-amino-1,3-oxazol-5-yl)naphthalen-2-ol is driven by their role in developing targeted therapies and advanced materials. Recent studies highlight its utility in designing kinase inhibitors and anti-inflammatory agents, aligning with trends in precision medicine. Additionally, its fluorescence properties make it a candidate for bioimaging applications, a hot topic in nanotechnology and diagnostic tools.

From a synthetic chemistry perspective, CAS 1347116-16-8 exemplifies innovations in green chemistry and catalytic processes. Optimized routes for its production emphasize atom economy and low-waste synthesis, addressing environmental concerns in the chemical industry. These advancements resonate with the global push for sustainable chemistry, a frequently searched topic among academic and industrial stakeholders.

Analytical characterization of 1-(2-amino-1,3-oxazol-5-yl)naphthalen-2-ol involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research applications. Its stability under various conditions is critical for formulation development, another area of interest for pharmaceutical scientists. Questions about its solubility, storage conditions, and compatibility with other reagents are commonly explored in online forums and databases.

In material science, this compound's conjugated system enables potential use in organic light-emitting diodes (OLEDs) and photovoltaic cells. The intersection of organic electronics and renewable energy solutions has amplified its relevance, particularly in discussions about next-generation displays and solar energy harvesting.

To summarize, 1-(2-amino-1,3-oxazol-5-yl)naphthalen-2-ol (CAS 1347116-16-8) represents a multifaceted compound bridging gaps between medicinal chemistry, materials engineering, and environmental sustainability. Its adaptability to diverse applications ensures continued exploration, making it a staple in contemporary scientific literature and patent filings.